(E)-N-((2-(2-fluorophenyl)-4-methylthiazol-5-yl)methyl)-3-(3,4,5-trimethoxyphenyl)acrylamide

• IUPAC Name: (E)-N-[[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C23H23FN2O4S/c1-14-20(31-23(26-14)16-7-5-6-8-17(16)24)13-25-21(27)10-9-15-11-18(28-2)22(30-4)19(12-15)29-3/h5-12H,13H2,1-4H3,(H,25,27)/b10-9+
• InChI Key: FCLWYHASHJLJOR-MDZDMXLPSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=C2F)CNC(=O)C=CC3=CC(=C(C(=C3)OC)OC)OC
• Isomeric SMILES: CC1=C(SC(=N1)C2=CC=CC=C2F)CNC(=O)/C=C/C3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C23H23FN2O4S
• Molecular Weight: 442.5 g/mol
• CAS No.: 1798398-21-6

Description

The compound (E)-N-((2-(2-fluorophenyl)-4-methylthiazol-5-yl)methyl)-3-(3,4,5-trimethoxyphenyl)acrylamide is a synthetic acrylamide derivative featuring a thiazole core substituted with a 2-fluorophenyl group and a 3,4,5-trimethoxyphenyl acrylamide moiety. The 3,4,5-trimethoxyphenyl group is a common pharmacophore in microtubule-targeting agents, while the thiazole ring enhances metabolic stability and binding affinity . Synthesis methods for related compounds involve refluxing in ethanol or dichloromethane-methanol mixtures, followed by recrystallization, yielding high-purity solids with melting points between 153–220°C .

Biological Activity

(E)-N-((2-(2-fluorophenyl)-4-methylthiazol-5-yl)methyl)-3-(3,4,5-trimethoxyphenyl)acrylamide is a synthetic compound that has garnered attention in medicinal chemistry due to its potential biological activities, particularly in oncology. This article explores its biological activity, mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C19H20FN3O3S
• Molecular Weight : Approximately 373.44 g/mol
• Key Structural Features :
  • Thiazole ring with a fluorophenyl substituent
  • Acrylamide moiety with methoxy-substituted phenyl groups

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets such as enzymes and receptors. The specific mechanisms include:

• Inhibition of Cancer Cell Proliferation : The compound may inhibit key pathways involved in tumor growth and proliferation, potentially through modulation of signaling pathways associated with cancer cell survival.
• Induction of Apoptosis : Similar compounds have been shown to induce apoptosis in cancer cells via mitochondrial pathways, activating caspases which are critical for the apoptotic process .

Anticancer Properties

Research indicates that (E)-N-((2-(2-fluorophenyl)-4-methylthiazol-5-yl)methyl)-3-(3,4,5-trimethoxyphenyl)acrylamide exhibits promising anticancer properties. Notable findings include:

• Cell Line Studies : The compound has been tested against various cancer cell lines, including breast and lung cancers. Preliminary results suggest moderate inhibitory effects on cell growth .
• Mechanistic Insights : Studies suggest that the compound may inhibit tubulin polymerization, a crucial process for mitosis in cancer cells. This inhibition correlates with reduced cell proliferation rates .

Structure-Activity Relationships (SAR)

The effectiveness of (E)-N-((2-(2-fluorophenyl)-4-methylthiazol-5-yl)methyl)-3-(3,4,5-trimethoxyphenyl)acrylamide can be influenced by:

• Substituent Variations : Modifications on the thiazole ring and the phenolic groups can significantly affect biological activity. For example, variations in methoxy substituents have shown differential effects on potency against various cancer types .

Compound	Structural Features	Biological Activity
Compound A	Thiazole + Dimethoxy	IC50 = 1.5 µM against MCF-7
Compound B	Thiazole + Monomethoxy	IC50 = 2.7 µM against HT-29
Compound C	Unsubstituted Thiazole	IC50 = 5.0 µM against A549

Case Studies and Research Findings

• In Vitro Studies : A study evaluated the antiproliferative effects of various thiazole derivatives, including this compound. Results indicated that it could reduce cell viability in a dose-dependent manner .
• Animal Models : Preclinical trials using xenograft models demonstrated significant tumor growth inhibition when treated with this compound compared to controls, suggesting its potential as a therapeutic agent .

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent Effects on Bioactivity

Table 1: Key Substituents and Reported Activities of Analogues

Compound Name	Substituents (R1, R2)	Bioactivity	Reference
Target Compound	R1: 2-fluorophenyl; R2: 3,4,5-trimethoxyphenyl	Hypothesized anticancer/antimicrobial	—
(E)-N-{...}-3-(4-fluorophenyl)acrylamide (16c)	R1: naphthalen-1-yl; R2: 4-fluorophenyl	Antimicrobial, anticancer
(Z)-2-[(E)-3-(4-chlorophenyl)acrylamido]-... (3312)	R1: 4-chlorophenyl; R2: hydroxy-3-methoxyphenyl	Not specified
N-[1-(Furan-2-yl)-...-trimethoxybenzamide (3)	R1: furan-2-yl; R2: 3,4,5-trimethoxyphenyl	Synthetic intermediate

• Electron-Withdrawing Groups (EWGs): The 2-fluorophenyl group in the target compound may enhance metabolic stability compared to chlorophenyl or nitrophenyl analogues. shows that chloro and nitro substituents improve antimicrobial activity, but fluorine’s smaller size and electronegativity could optimize target binding .
• 3,4,5-Trimethoxyphenyl Group: This substituent is critical for microtubule disruption in anticancer agents. Its presence in the target compound aligns with activities seen in ’s derivatives (e.g., 16c–16f) .

Methodological Considerations in Structural Comparison

• Similarity Metrics: Virtual screening often employs Tanimoto coefficients or molecular docking to compare structural features. The target compound’s thiazole and trimethoxyphenyl groups align with bioactive scaffolds, as noted in ’s discussion of similarity-driven drug discovery .
• Analytical Techniques: Spectrofluorometry and tensiometry () could assess critical micelle concentration (CMC) for solubility, though these are more relevant to surfactants than acrylamides .